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Compound of Interest

Compound Name: Fluciclovine (18F)

Cat. No.: B1218386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Fluciclovine (¹⁸F) Positron Emission Tomography/Computed Tomography (PET/CT) in

preclinical research. Fluciclovine (¹⁸F), a synthetic amino acid radiotracer, is a valuable tool for

in vivo visualization and quantification of amino acid transport, which is often upregulated in

cancerous tissues.

Introduction to Fluciclovine (¹⁸F)
Fluciclovine (¹⁸F), also known as anti-1-amino-3-[¹⁸F]fluorocyclobutane-1-carboxylic acid

(FACBC), is an analogue of the amino acid leucine. Its uptake in cells is primarily mediated by

amino acid transporters, particularly the L-type Amino Acid Transporter 1 (LAT1) and Alanine,

Serine, Cysteine Transporter 2 (ASCT2).[1] These transporters are overexpressed in many

types of cancer cells to meet the increased demand for amino acids required for rapid growth

and proliferation.[1][2][3] Unlike natural amino acids, Fluciclovine (¹⁸F) is not significantly

metabolized or incorporated into proteins, allowing for a clear and specific signal for PET

imaging.[1][3] This property makes it an excellent imaging biomarker for assessing tumor

metabolism and response to therapy in various preclinical cancer models.

Key Applications in Preclinical Research
Tumor Detection and Staging: Non-invasively identify and delineate tumor tissues with high

amino acid metabolism.
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Treatment Response Monitoring: Quantitatively assess the efficacy of novel cancer therapies

by measuring changes in Fluciclovine (¹⁸F) uptake.

Pharmacodynamic (PD) Biomarker: Serve as a PD biomarker to evaluate the in vivo effects

of drugs targeting amino acid metabolism pathways.

Understanding Tumor Biology: Investigate the role of amino acid transport in tumor

progression and metastasis.

Signaling Pathway of Fluciclovine (¹⁸F) Uptake
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Fluciclovine (18F) Cellular Uptake Pathway
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Caption: Fluciclovine (18F) cellular uptake mechanism.

Preclinical Experimental Workflow
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Preclinical Fluciclovine (18F) PET/CT Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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